Cas no 923174-97-4 (N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide)
N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, N-(2-ethylphenyl)-1,2-dihydro-2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]-
- N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide
-
- Inchi: 1S/C22H19F3N2O2/c1-2-16-6-3-4-8-19(16)26-20(28)18-7-5-13-27(21(18)29)14-15-9-11-17(12-10-15)22(23,24)25/h3-13H,2,14H2,1H3,(H,26,28)
- InChI Key: URBYBCODAUPPIO-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC2=CC=C(C(F)(F)F)C=C2)C=CC=C1C(NC1=CC=CC=C1CC)=O
N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2743-2007-2μmol |
N-(2-ethylphenyl)-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide |
923174-97-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2743-2007-5μmol |
N-(2-ethylphenyl)-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide |
923174-97-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2743-2007-1mg |
N-(2-ethylphenyl)-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide |
923174-97-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2743-2007-2mg |
N-(2-ethylphenyl)-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide |
923174-97-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2743-2007-3mg |
N-(2-ethylphenyl)-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide |
923174-97-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2743-2007-4mg |
N-(2-ethylphenyl)-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide |
923174-97-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2743-2007-5mg |
N-(2-ethylphenyl)-2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide |
923174-97-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide
N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview
N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 923174-97-4) is a complex organic compound with a diverse range of applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered significant attention due to its unique structural features and potential therapeutic properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.
The chemical structure of N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide is characterized by a pyridine ring fused with a dihydropyridine moiety, substituted with a trifluoromethyl group and an ethylphenyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The trifluoromethyl group, in particular, is known for its electron-withdrawing effect and hydrophobic nature, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.
The synthesis of N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide involves a multi-step process that typically begins with the formation of the dihydropyridine core. One common approach is the Hantzsch reaction, which utilizes aldehydes, β-keto esters, and ammonia or primary amines to form the pyridine ring. Subsequent functionalization steps are then employed to introduce the desired substituents. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, often employing catalysts or green chemistry principles to reduce environmental impact.
In terms of biological activity, N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been shown to induce apoptosis in cancer cells through mechanisms involving the modulation of key signaling pathways such as MAPK and PI3K/Akt.
One of the key areas of interest in recent research has been the evaluation of N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide as a potential therapeutic agent for neurodegenerative diseases. Preclinical studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings have sparked interest in further investigating its potential for treating conditions such as Alzheimer's disease and Parkinson's disease.
Clinical trials are currently underway to assess the safety and efficacy of N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide in human subjects. Early results from phase I trials have shown promising safety profiles with minimal adverse effects observed at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential drug interactions or contraindications.
From a pharmacokinetic perspective, N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for good membrane permeability, while its stability under physiological conditions ensures sustained therapeutic effects. However, further optimization may be necessary to enhance its bioavailability and reduce potential side effects.
In conclusion, N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 923174-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its properties for clinical use.
923174-97-4 (N-(2-ethylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)